Cas no 179381-09-0 ((3-chloro-4-phenylphenyl)boronic acid)

• Product Name: (3-chloro-4-phenylphenyl)boronic acid
• CAS No: 179381-09-0
• MF: C₁₂H₁₀BClO₂
• MW: 232.47060251236
• CID: 3817935
• PubChem ID: 73995488
• Update Time: 2025-11-02

(3-chloro-4-phenylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (2-chloro[1,1'-biphenyl]-4-yl)-
• Boronic acid, B-(2-chloro[1,1'-biphenyl]-4-yl)-
• 3-Chloro-4-phenylbenzeneboronic acid
• (3-chloro-4-phenylphenyl)boronic acid
• MFCD23379569
• 3-chloro-4-phenylbenzeneboronicacid
• 179381-09-0
• (2-Chloro-[1,1'-biphenyl]-4-yl)boronic acid
• F77477
• EN300-1457857

• Inchi： InChI=1S/C12H10BClO2/c14-12-8-10(13(15)16)6-7-11(12)9-4-2-1-3-5-9/h1-8,15-16H
• InChI Key： YJSVAFMGMDUPBB-UHFFFAOYSA-N
• SMILES： B(C1=CC(=C(C=C1)C2=CC=CC=C2)Cl)(O)O

Computed Properties

• Exact Mass: 232.0462374g/mol
• Monoisotopic Mass: 232.0462374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on (3-chloro-4-phenylphenyl)boronic acid

Comprehensive Guide to (3-chloro-4-phenylphenyl)boronic acid (CAS No. 179381-09-0): Properties, Applications, and Industry Insights

(3-chloro-4-phenylphenyl)boronic acid (CAS No. 179381-09-0) is a specialized boronic acid derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound belongs to the arylboronic acid family, a class of reagents pivotal in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology. With the increasing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from chemists and material scientists.

The molecular structure of (3-chloro-4-phenylphenyl)boronic acid features a chlorophenyl group adjacent to the boronic acid moiety, enhancing its reactivity in palladium-catalyzed reactions. Researchers frequently search for "CAS 179381-09-0 solubility" or "synthesis of (3-chloro-4-phenylphenyl)boronic acid," reflecting its practical challenges in handling and optimization. Recent studies highlight its utility in constructing biaryl scaffolds, a key motif in OLED materials and kinase inhibitors.

In the context of green chemistry, this compound aligns with trends toward atom-economical reactions. Users often inquire about "alternative solvents for boronic acid reactions" or "scalable purification methods for CAS 179381-09-0," underscoring the industry's focus on sustainability. Analytical techniques like HPLC and NMR are critical for verifying its purity, as impurities can significantly impact catalytic efficiency in downstream applications.

The pharmaceutical industry leverages (3-chloro-4-phenylphenyl)boronic acid to develop targeted therapies, particularly in cancer research. Searches for "boronic acid proteasome inhibitors" or "179381-09-0 supplier" correlate with its use in small-molecule drug candidates. Notably, its chloro-substituted aromatic ring enables further functionalization, making it a versatile building block for structure-activity relationship (SAR) studies.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH). FAQs like "storage conditions for arylboronic acids" or "handling precautions for CAS 179381-09-0" reflect end-user concerns. Proper storage under inert atmosphere and protection from moisture are essential to maintain stability, as boronic acids are prone to protodeboronation.

Emerging applications in agrochemicals and material science further expand the compound's relevance. For instance, its incorporation into covalent organic frameworks (COFs) addresses searches for "porous materials from boronic acids." Additionally, its fluorescence quenching properties are explored in sensor development, aligning with the rise of molecular diagnostics.

In summary, (3-chloro-4-phenylphenyl)boronic acid (CAS No. 179381-09-0) stands at the intersection of innovation and practicality. Its multifaceted applications—from catalysis to bioconjugation—coupled with evolving synthetic methodologies, ensure its continued prominence in scientific literature and industrial workflows.